GABA(A) Subunit Binding Affinity
MRK-898 binds with near-equal sub-nanomolar to low-nanomolar affinity to all four diazepam-sensitive GABA(A) receptor subtypes (α1 Ki = 1.2 nM; α2 Ki = 1.0 nM; α3 Ki = 0.73 nM; α5 Ki = 0.50 nM), demonstrating less than 2.5-fold variation across subtypes [1]. In contrast, TPA023B shows 2.5-fold lower affinity for α1 (Ki = 1.8 nM) relative to α3 (Ki = 0.73 nM), and L-838,417 displays a 3.4-fold lower affinity for α5 (Ki = 2.25 nM) compared to α2/α3 (Ki = 0.67 nM each) . MRK-898's α5 Ki of 0.50 nM is the highest affinity reported among these three compounds for this subtype.
| Evidence Dimension | Binding affinity (Ki) across GABA(A) α1, α2, α3, α5 subtypes |
|---|---|
| Target Compound Data | MRK-898: α1=1.2 nM, α2=1.0 nM, α3=0.73 nM, α5=0.50 nM |
| Comparator Or Baseline | TPA023B: α1=1.8 nM, α2=0.73 nM, α3=2.0 nM, α5=1.1 nM; L-838,417: α1=0.79 nM, α2=0.67 nM, α3=0.67 nM, α5=2.25 nM |
| Quantified Difference | MRK-898 α5 affinity is 2.2-fold higher than TPA023B (0.50 vs. 1.1 nM) and 4.5-fold higher than L-838,417 (0.50 vs. 2.25 nM); α1 affinity is 1.5-fold higher than TPA023B (1.2 vs. 1.8 nM) |
| Conditions | Radioligand displacement binding assays using recombinant human GABA(A) receptor subtypes expressed in mammalian cell lines |
Why This Matters
For studies requiring pharmacological engagement of α5-containing GABA(A) receptors (e.g., cognition, hippocampal function), MRK-898's superior α5 affinity enables robust target occupancy at lower concentrations than comparator compounds, reducing the risk of off-target effects at higher doses.
- [1] Rowlett JK, et al. METHODS FOR TREATING BENZODIAZEPINE MISUSE/USE DISORDER. U.S. Patent Application Publication No. US 2025/0222002 A1, published July 10, 2025. View Source
